Cas no 15721-22-9 (2,2-Dimethylvaleroyl chloride)

• Product Name: 2,2-Dimethylvaleroyl chloride
• CAS No: 15721-22-9
• MF: C₇H₁₃ClO
• MW: 148.630521535873
• CID: 50189
• PubChem ID: 519171
• Update Time: 2025-04-18

2,2-Dimethylvaleroyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylvaleroyl chloride
• NEO-HEPTANOYL CHLORIDE
• NHCL
• 2,2-Dimethylpentanoyl chloride
• 2,2-dimethyl-pentanoyl chloride
• 2,2-dimethyl-valeryl chloride
• 2,2-Dimethyl-valerylchlorid
• Pentanoyl chloride,2,2-dimethyl
• U535
• FT-0695029
• 15721-22-9
• DTXSID5074008
• SCHEMBL1114619
• AKOS006271779
• NS00025111
• 2,2-Dimethylpentanoyl chloride #
• 2,2-dimethypentanoyl chloride
• 2,2-Dimethyl valeroyl chloride
• Pentanoyl chloride, 2,2-dimethyl-
• 2,2-DIMETHYLVALEROYCHLORIDE

• Inchi： 1S/C7H13ClO/c1-4-5-7(2,3)6(8)9/h4-5H2,1-3H3
• InChI Key： NUBKYCCXDNYHLQ-UHFFFAOYSA-N
• SMILES： ClC(C(C)(C)CCC)=O

Computed Properties

• Exact Mass: 148.06500
• Monoisotopic Mass: 148.065493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Transparent to yellowish liquid
• Density: 0.973
• Boiling Point: 83 at 77 mm Hg
• Flash Point: 44.7 °C
• Refractive Index: 1.428
• PSA: 17.07000
• LogP: 2.57810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides